N-(2-chloro-4-methylphenyl)-2-((4-(furan-2-ylmethyl)-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)thio)acetamide

• IUPAC Name: N-(2-chloro-4-methylphenyl)-2-[[8-(furan-2-ylmethyl)-7-oxo-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-12-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H16ClN5O3S2/c1-12-4-5-15(14(22)9-12)23-17(28)11-32-21-25-24-20-26(10-13-3-2-7-30-13)19(29)18-16(27(20)21)6-8-31-18/h2-9H,10-11H2,1H3,(H,23,28)
• InChI Key: PCECCNHMUCCOPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NN=C3N2C4=C(C(=O)N3CC5=CC=CO5)SC=C4)Cl
• Molecular Formula: C21H16ClN5O3S2
• Molecular Weight: 486.0 g/mol

Description

N-(2-chloro-4-methylphenyl)-2-((4-(furan-2-ylmethyl)-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H16ClN5O3S2 and its molecular weight is 485.96. The purity is usually 95%.
BenchChem offers high-quality N-(2-chloro-4-methylphenyl)-2-((4-(furan-2-ylmethyl)-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-chloro-4-methylphenyl)-2-((4-(furan-2-ylmethyl)-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Research has focused on the synthesis of novel heterocyclic compounds with potential biological activities. One study detailed the preparation of triazolopyrimidines, which are considered for their antiasthma properties. The synthetic route involves the conversion of pyrimidinones to chloropyrimidine, followed by transformation into hydrazinopyrimidine and eventual cyclization to produce triazolopyrimidines (Medwid et al., 1990). Another research effort synthesized thienotriazolopyrimidine derivatives, showing potent anticancer activity against various human cancer cell lines, including MCF-7, HeLa, and HCT-116 (Hafez & El-Gazzar, 2017).

Biological Activities

The exploration of heterocyclic compounds extends to their potential biological activities. Some compounds have been assessed for their insecticidal properties against Spodoptera littoralis, highlighting the versatility of such molecules in scientific applications (Fadda et al., 2017). Additionally, compounds with structures similar to the chemical of interest have been evaluated for their antimicrobial and antimalarial effects, demonstrating significant biological activity that could contribute to new therapeutic agents (Werbel, Elslager, & Chu, 1973).